4-(1H-pyrrol-1-yl)-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzamide

• IUPAC Name: N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C25H23N5O/c31-25(20-7-11-22(12-8-20)29-15-1-2-16-29)26-21-9-5-19(6-10-21)23-13-14-24(28-27-23)30-17-3-4-18-30/h1-2,5-16H,3-4,17-18H2,(H,26,31)
• InChI Key: GLTPIRMVKRLVFN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)N5C=CC=C5
• Molecular Formula: C25H23N5O
• Molecular Weight: 409.5 g/mol
• CAS No.: 1207055-77-3

Description

4-(1H-pyrrol-1-yl)-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C25H23N5O and its molecular weight is 409.493. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking

Synthesis and Evaluation of Novel Compounds

A study by Flefel et al. (2018) involved the synthesis of novel pyridine and fused pyridine derivatives, showcasing the preparation of compounds with potential antimicrobial and antioxidant activities. This research emphasizes the chemical versatility and potential therapeutic applications of pyridine derivatives, which could include "4-(1H-pyrrol-1-yl)-N-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzamide" (Flefel et al., 2018).

Antimicrobial and Antitumor Activities

Investigation into Antimicrobial and Antitumor Properties

Research by El‐Borai et al. (2013) on the synthesis of pyrazolopyridines, which are structurally related to the query compound, highlighted their significant antioxidant, antitumor, and antimicrobial activities. This underscores the potential of structurally related compounds for developing new therapeutic agents (El‐Borai et al., 2013).

Molecular Docking and Computational Studies

Molecular Docking and Anticancer Activity

Fahim et al. (2021) explored the synthesis of novel heterocycles, including their antimicrobial and anticancer activities, complemented by molecular docking studies. This highlights the compound's relevance in drug design and the potential to target specific proteins or enzymes in cancer therapy (Fahim et al., 2021).

Polymer Science and Material Chemistry

Polymer Synthesis and Applications

A study by Banihashemi et al. (1976) on the condensation of pyridine derivatives for creating polymers with high thermal stability and inherent viscosities indicates the potential of such compounds in material science, particularly in developing high-performance polymers (Banihashemi et al., 1976).